molecular formula C13H9Cl2NO B8812882 4-Amino-2,4'-dichlorobenzophenone CAS No. 50274-85-6

4-Amino-2,4'-dichlorobenzophenone

Cat. No.: B8812882
CAS No.: 50274-85-6
M. Wt: 266.12 g/mol
InChI Key: WIXSUPUXSXRDEZ-UHFFFAOYSA-N
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Description

4-Amino-2,4'-dichlorobenzophenone is a halogenated aromatic compound featuring a benzophenone backbone substituted with an amino group at the 4-position and chlorine atoms at the 2- and 4'-positions. Benzophenones are widely studied for their bioactivity, environmental persistence, and role as intermediates in chemical synthesis .

Properties

CAS No.

50274-85-6

Molecular Formula

C13H9Cl2NO

Molecular Weight

266.12 g/mol

IUPAC Name

(4-amino-2-chlorophenyl)-(4-chlorophenyl)methanone

InChI

InChI=1S/C13H9Cl2NO/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16)7-12(11)15/h1-7H,16H2

InChI Key

WIXSUPUXSXRDEZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)N)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The compound’s structural uniqueness arises from the positions of its amino and chlorine substituents. Key analogs include:

Compound Name Substituents Molecular Formula Key Properties/Applications References
4,4'-Dichlorobenzophenone (OCBP) Cl at 4 and 4' C₁₃H₈Cl₂O Degradation product of dicofol; persistent, bioaccumulative EPA reports
4-Amino-4'-chlorobenzophenone NH₂ at 4, Cl at 4' C₁₃H₁₀ClNO Sulfhydryl compound; potential pharmaceutical intermediate CymitQuimica
4-Chloro-2',6'-dimethoxybenzophenone Cl at 4, OCH₃ at 2' and 6' C₁₅H₁₃ClO₃ Higher solubility due to methoxy groups; research applications LookChem
3-Hydroxy-2,4'-dichlorobenzophenone OH at 3, Cl at 2 and 4' C₁₃H₈Cl₂O₂ Bioactive metabolite; antifungal potential Acta Cryst.

Key Observations :

  • For example, 4,4'-dichlorobenzophenone (OCBP) shares structural similarities with DDT, contributing to its environmental persistence .

Environmental and Toxicological Profiles

  • Persistence: Chlorinated benzophenones like OCBP are highly persistent in soil (half-life >100 days), with bioaccumulation observed in marine mammals .
  • Toxicity: Amino substitution may reduce acute toxicity but introduce novel metabolites.

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